1-ethyl-4-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)piperazine

• IUPAC Name: (4-ethylpiperazin-1-yl)-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanone
• InChI: InChI=1S/C15H22N2OS/c1-2-16-7-9-17(10-8-16)15(18)14-11-12-5-3-4-6-13(12)19-14/h11H,2-10H2,1H3
• InChI Key: RHMQCJLYHKCMOB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC3=C(S2)CCCC3
• Molecular Formula: C15H22N2OS
• Molecular Weight: 278.4 g/mol

Description

1-ethyl-4-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)piperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a piperazine derivative that has been found to have a variety of effects on biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 1-ethyl-4-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)piperazine is not fully understood, but it is believed to involve modulation of neurotransmitter release and inhibition of voltage-gated calcium channels. It has also been found to activate GABA receptors, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its anxiolytic and antidepressant effects. It has also been found to inhibit voltage-gated calcium channels, which may contribute to its anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-ethyl-4-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)piperazine in lab experiments is its ability to modulate neurotransmitter release and inhibit voltage-gated calcium channels, which may make it useful for studying the mechanisms of neurotransmission and synaptic plasticity. However, its effects on GABA receptors may make it difficult to interpret the results of experiments involving GABAergic signaling. Additionally, its potential for off-target effects and toxicity must be carefully considered when designing experiments.

Future Directions

There are many potential future directions for research involving 1-ethyl-4-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)piperazine. One area of interest is its potential as a treatment for anxiety and depression. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a tool for studying the mechanisms of neurotransmission and synaptic plasticity. Future research could also explore its potential for treating epilepsy and other neurological disorders.

Synthesis Methods

The synthesis of 1-ethyl-4-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)piperazine can be achieved through a multi-step process. The first step involves the reaction of 2-bromoethylamine hydrobromide with sodium hydride in dimethylformamide to form the intermediate 2-bromoethylamine. The second step involves the reaction of 2-bromoethylamine with 2-(4,5,6,7-tetrahydro-1-benzothien-2-yl)acetic acid in the presence of triethylamine and 1,1'-carbonyldiimidazole to form the intermediate this compound.

Scientific Research Applications

1-ethyl-4-(4,5,6,7-tetrahydro-1-benzothien-2-ylcarbonyl)piperazine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a variety of effects on biochemical and physiological processes, including modulation of neurotransmitter release, inhibition of voltage-gated calcium channels, and activation of GABA receptors.